N-benzyl-2-cyano-2-[2-(4-methoxyphenyl)-6-methyl-4H-chromen-4-ylidene]acetamide

• IUPAC Name: N-benzyl-2-cyano-2-[2-(4-methoxyphenyl)-6-methylchromen-4-ylidene]acetamide
• InChI: InChI=1S/C27H22N2O3/c1-18-8-13-25-23(14-18)22(15-26(32-25)20-9-11-21(31-2)12-10-20)24(16-28)27(30)29-17-19-6-4-3-5-7-19/h3-15H,17H2,1-2H3,(H,29,30)
• InChI Key: JTHGWFIYBFKJPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=CC2=C(C#N)C(=O)NCC3=CC=CC=C3)C4=CC=C(C=C4)OC
• Molecular Formula: C27H22N2O3
• Molecular Weight: 422.5 g/mol
• CAS No.: 852409-75-7

Description

“N-benzyl-2-cyano-2-[2-(4-methoxyphenyl)-6-methyl-4H-chromen-4-ylidene]acetamide” is a complex organic compound. It contains several functional groups including a benzyl group, a cyano group, a methoxyphenyl group, and an acetamide group.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of amines with alkyl cyanoacetates. The reaction conditions can vary, and different methods such as stirring without solvent or heat, stirring without solvent at steam bath, and fusion have been used.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several functional groups. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

Compounds with similar functional groups are often used as precursors for heterocyclic synthesis. They can undergo a variety of condensation and substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Similar compounds are often solid at room temperature.

Future Directions

The future directions for research on this compound could involve exploring its potential uses in the synthesis of heterocyclic compounds and investigating its biological activities.